2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(3-chloro-2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C23H23ClN2O6
• Molecular Weight: 458.9 g/mol
• IUPAC Name: [2-(4-ethoxycarbonylanilino)-2-oxoethyl] 1-(3-chloro-2-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C23H23ClN2O6/c1-3-31-22(29)15-7-9-17(10-8-15)25-20(27)13-32-23(30)16-11-21(28)26(12-16)19-6-4-5-18(24)14(19)2/h4-10,16H,3,11-13H2,1-2H3,(H,25,27)
• InChI Key: IPOTXKTYDKWEDP-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)COC(=O)C2CC(=O)N(C2)C3=C(C(=CC=C3)Cl)C

Description

2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(3-chloro-2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as EACA, is a chemical compound used in scientific research. EACA is a derivative of tranexamic acid, which is a medication used to treat bleeding disorders. EACA has been found to have potential applications in various fields of research, including biochemistry, pharmacology, and toxicology.

Mechanism of Action

2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(3-chloro-2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate works by inhibiting the activation of plasminogen, which is a precursor to plasmin. Plasmin is responsible for the breakdown of fibrin, which is involved in blood clotting. By inhibiting plasminogen activation, this compound can prevent excessive fibrinolysis and promote blood clotting.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It can inhibit the activation of plasminogen, which can prevent excessive fibrinolysis. This compound has also been found to have anti-inflammatory and anti-tumor properties. Additionally, this compound has been found to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(3-chloro-2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has several advantages in lab experiments. It is a potent inhibitor of plasminogen activation, which makes it useful in studying fibrinolysis. This compound also has anti-inflammatory and anti-tumor properties, which can be useful in studying cancer and inflammation. However, this compound has some limitations as well. It can be toxic at high concentrations, and its effects can vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on 2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(3-chloro-2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate. One potential application is in the treatment of cancer. This compound has been found to have anti-tumor properties, and further research could explore its potential as a cancer treatment. Another potential direction is in the treatment of inflammatory diseases. This compound has been found to have anti-inflammatory properties, and further research could explore its potential as a treatment for diseases such as arthritis and asthma. Additionally, further research could explore the potential of this compound in other areas, such as wound healing and tissue regeneration.

Synthesis Methods

2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(3-chloro-2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate can be synthesized using various methods, including the reaction of 4-(ethoxycarbonyl)aniline with ethyl chloroacetate, followed by the reaction of the resulting product with 1-(3-chloro-2-methylphenyl)-5-oxo-2-pyrrolidinecarboxylic acid. The final product is obtained through the esterification of the carboxylic acid group with ethanol.

Scientific Research Applications

2-[4-(Ethoxycarbonyl)anilino]-2-oxoethyl 1-(3-chloro-2-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been extensively studied for its potential applications in various fields of research. It has been found to be a potent inhibitor of plasminogen activation, which is involved in fibrinolysis. This compound has also been found to have anti-inflammatory and anti-tumor properties.